Cas no 1804514-17-7 (Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate)

• Product Name: Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate
• CAS No: 1804514-17-7
• MF: C₉H₆Br₂F₂O₃
• MW: 359.94694852829
• CID: 4951221
• Update Time: 2025-06-10

Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6Br2F2O3/c1-15-8(14)6-5(16-9(12)13)3-2-4(10)7(6)11/h2-3,9H,1H3
• InChI Key： NSEDLBNOAHVDRL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(=O)OC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate

Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate (CAS No. 1804514-17-7): A Comprehensive Overview

Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate, identified by its CAS number 1804514-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated and fluorinated benzoates, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate consists of a benzoic acid core substituted with two bromine atoms at the 2 and 3 positions, and a difluoromethoxy group at the 6 position. This unique arrangement of substituents imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of bromine and fluorine atoms enhances the compound's reactivity, making it suitable for various chemical transformations and modifications.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity. Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate has been studied for its potential role in the synthesis of bioactive molecules. Research has indicated that this compound exhibits promising properties as an intermediate in the preparation of pharmacologically active agents. Specifically, its structure suggests that it could be a precursor for developing inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate is its versatility in synthetic applications. The bromine atoms provide sites for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery to introduce new functional groups into molecular structures. Additionally, the difluoromethoxy group can be modified through various chemical reactions, including nucleophilic substitution or reduction, to tailor the compound's biological activity.

The pharmaceutical industry has shown particular interest in compounds containing both bromine and fluorine substituents due to their ability to modulate receptor binding and metabolic stability. Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate fits well within this category, as its structural features are conducive to developing molecules with improved pharmacokinetic properties. For instance, fluorinated compounds are often more resistant to metabolic degradation, leading to longer half-lives and enhanced therapeutic efficacy.

Recent studies have explored the potential of Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate as a building block for designing novel therapeutic agents. Researchers have synthesized derivatives of this compound and evaluated their biological activity using in vitro and in vivo models. Preliminary results suggest that certain derivatives exhibit significant inhibitory effects on target enzymes associated with cancer progression. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine atoms at the 2 and 3 positions typically involves electrophilic aromatic substitution reactions using appropriate brominating agents. Subsequent functionalization with the difluoromethoxy group can be achieved through nucleophilic aromatic substitution or other fluorination techniques. These synthetic routes highlight the compound's complexity but also its synthetic accessibility for researchers with expertise in organic chemistry.

In conclusion, Methyl 2,3-dibromo-6-(difluoromethoxy)benzoate (CAS No. 1804514-17-7) is a versatile and highly reactive compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a valuable tool in the arsenal of medicinal chemists seeking to develop next-generation therapeutics.